Cas no 2172526-17-7 (1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine)

• Product Name: 1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine
• CAS No: 2172526-17-7
• MF: C₇H₁₃ClN₂
• MW: 160.644520521164
• CID: 6339840
• PubChem ID: 165721470
• Update Time: 2025-05-25

1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine
• EN300-1282351
• [1-(2-chloroprop-2-en-1-yl)azetidin-2-yl]methanamine
• 2172526-17-7

• Inchi： 1S/C7H13ClN2/c1-6(8)5-10-3-2-7(10)4-9/h7H,1-5,9H2
• InChI Key： ZVJWJMIXFXJSPA-UHFFFAOYSA-N
• SMILES： ClC(=C)CN1CCC1CN

Computed Properties

• Exact Mass: 160.0767261g/mol
• Monoisotopic Mass: 160.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine

Comprehensive Analysis of 1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine (CAS No. 2172526-17-7): Properties, Applications, and Research Trends

The compound 1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine (CAS No. 2172526-17-7) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science. This azetidine derivative combines a reactive chloroalkene moiety with a versatile methanamine group, making it a valuable intermediate for synthetic chemistry. Researchers are particularly interested in its role as a building block for drug discovery, given the increasing demand for novel small molecule therapeutics targeting neurological and metabolic disorders.

From a structural perspective, 1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine features a strained azetidine ring, which contributes to its reactivity profile. The presence of both nucleophilic (amine) and electrophilic (chloroalkene) sites allows for diverse functionalization strategies, a property highly sought after in modern medicinal chemistry. Recent publications highlight its utility in click chemistry applications, particularly in the development of bioconjugates for targeted drug delivery systems.

The synthesis of 2172526-17-7 typically involves ring-closing reactions of appropriately substituted precursors, followed by selective protection-deprotection sequences to install the chloropropenyl group. Process chemists have developed optimized routes that emphasize atom economy and green chemistry principles, responding to growing industry demands for sustainable synthesis methods. These advancements align with current trends in ESG-compliant manufacturing practices.

In pharmacological research, derivatives of 1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine have shown promise as enzyme modulators, particularly for targets involved in neurotransmitter regulation. The compound's ability to cross the blood-brain barrier makes it particularly interesting for CNS drug development, a rapidly growing sector addressing conditions like Parkinson's disease and depression. These applications have driven increased patent activity surrounding related structures in recent years.

Material scientists have explored 2172526-17-7 as a monomer for functional polymers, leveraging its dual reactivity to create cross-linked networks with tunable properties. The resulting materials demonstrate potential in smart coatings and responsive hydrogels, meeting demands from the biomedical engineering and electronics sectors. This dual applicability across pharmaceutical and material domains makes the compound particularly valuable in convergent technology development.

Analytical characterization of 1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine presents unique challenges due to its structural complexity. Advanced techniques like 2D NMR spectroscopy and high-resolution mass spectrometry are typically employed for complete structural elucidation. The compound's stability profile under various conditions has been extensively studied, with particular attention to storage recommendations and handling protocols to maintain its integrity.

Recent computational studies have investigated the conformational preferences of 2172526-17-7 using density functional theory (DFT) calculations. These simulations provide valuable insights into its reactivity patterns and help predict regioselectivity in subsequent transformations. Such in silico approaches are becoming increasingly important in rational drug design workflows, reducing experimental screening costs.

The commercial availability of 1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine has expanded in response to growing research interest, with multiple suppliers now offering it in various packaging formats and purity grades. Quality control standards have been established, including rigorous HPLC analysis and residual solvent testing protocols. These developments reflect the compound's transition from a research chemical to an established synthetic intermediate.

Looking forward, 2172526-17-7 is poised to play a significant role in emerging areas like proteolysis targeting chimeras (PROTACs) and covalent inhibitor design. Its unique combination of structural features and reactivity handles makes it particularly suitable for these cutting-edge applications. As synthetic methodologies continue to advance, we anticipate seeing novel derivatives of this azetidine scaffold entering clinical trials in the coming years.

For researchers working with 1-(2-chloroprop-2-en-1-yl)azetidin-2-ylmethanamine, proper safety assessments and risk management procedures remain paramount. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when handling this or any other chemical reagent. The scientific community continues to share best practices through peer-reviewed publications and technical bulletins.